Cas no 1932152-59-4 (benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate)

• Product Name: benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate
• CAS No: 1932152-59-4
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5272450
• Update Time: 2025-10-29

benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• trans-3-(cbz-amino)-4-hydroxypyrrolidine
• BENZYL N-[(3S,4S)-4-HYDROXYPYRROLIDIN-3-YL]CARBAMATE
• Benzyl (trans-4-hydroxypyrrolidin-3-yl)carbamate
• benzyl (3s,4s)-4-hydroxypyrrolidin-3-ylcarbamate
• Benzyl ((3S,4S)-4-hydroxypyrrolidin-3-yl)carbamate
• AMY35646
• trans-N-(4-Hydroxy-3-pyrrolidinyl)-carbamic acid phenylmethyl ester
• benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate

• Inchi： 1S/C12H16N2O3/c15-11-7-13-6-10(11)14-12(16)17-8-9-4-2-1-3-5-9/h1-5,10-11,13,15H,6-8H2,(H,14,16)/t10-,11-/m0/s1
• InChI Key： XFRZHUKQUUVRFG-QWRGUYRKSA-N
• SMILES： O[C@H]1CNC[C@@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: 0.2
• Topological Polar Surface Area: 70.6

Additional information on benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate

Introduction to Benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate (CAS No. 1932152-59-4)

Benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate, a compound with the chemical identifier CAS No. 1932152-59-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of Benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate is characterized by its complex chiral center, which is derived from the (3S,4S)-4-hydroxypyrrolidin-3-yl moiety. This stereochemistry is crucial for the compound's biological activity, as it influences how the molecule interacts with biological targets. The presence of a hydroxyl group further enhances its potential as a pharmacophore, enabling various hydrogen bonding interactions that are critical for drug-receptor binding affinity and specificity.

In recent years, there has been a surge in research focused on developing novel chiral compounds for medicinal applications. The stereochemical purity of Benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate makes it an attractive candidate for further investigation. Studies have shown that chiral compounds often exhibit distinct pharmacological profiles compared to their racemic counterparts, which can lead to improved efficacy and reduced side effects in therapeutic settings.

The synthesis of Benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, are employed to achieve the desired stereochemical outcome. These methods not only highlight the sophistication of modern chemical synthesis but also underscore the importance of precision in pharmaceutical manufacturing.

One of the most compelling aspects of Benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate is its potential application in the development of new drugs targeting various diseases. Preliminary research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The hydroxyl group and the carbamate moiety are particularly noteworthy, as they provide multiple sites for interaction with biological targets, which could enhance drug potency and selectivity.

The field of medicinal chemistry has seen significant advancements in the use of computational modeling and high-throughput screening techniques to identify promising drug candidates. These tools have been instrumental in evaluating the binding affinity and pharmacokinetic properties of Benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and optimize molecular structures for better therapeutic outcomes.

In conclusion, Benzyl N-[(3S,4S)-4-hydroxypyrrolidin-3-yl]carbamate (CAS No. 1932152-59-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique stereochemistry, coupled with its potential biological activity, makes it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.